2-([1,1'-biphenyl]-4-yl)-1-((1R,5S)-3-oxa-8-azabicyclo[3.2.1]octan-8-yl)ethanone

• IUPAC Name: 1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-2-(4-phenylphenyl)ethanone
• InChI: InChI=1S/C20H21NO2/c22-20(21-18-10-11-19(21)14-23-13-18)12-15-6-8-17(9-7-15)16-4-2-1-3-5-16/h1-9,18-19H,10-14H2
• InChI Key: MQIZBGDUQPIGTB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2COCC1N2C(=O)CC3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C20H21NO2
• Molecular Weight: 307.4 g/mol

Description

2-([1,1'-biphenyl]-4-yl)-1-((1R,5S)-3-oxa-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is a type of ketone that has been synthesized using various methods, and has shown significant potential in a variety of research applications. In

Scientific Research Applications

Stereoselective Synthesis and Structural Determination

• The stereoselective synthesis of active metabolites related to potent PI3 kinase inhibitors demonstrates the chemical versatility and importance of this compound. Through meticulous synthesis methods, researchers have been able to achieve enantiomerically pure forms, highlighting its potential in the development of highly selective therapeutic agents (Zecheng Chen et al., 2010).

Asymmetric Synthesis Approaches

• Efforts in asymmetric synthesis have yielded complex derivatives, showcasing the compound’s utility in constructing chiral molecular frameworks. Such endeavors not only expand the chemical repertoire but also lay groundwork for the synthesis of novel compounds with potential biological activities (J. Gálvez et al., 2021).

Catalytic and Enzymatic Reactions

• The exploration of cationic oligomerization and enzymatic desymmetrization highlights innovative approaches to manipulating this compound for the synthesis of polymers and the study of enzyme-catalyzed transformations. These studies not only advance understanding of chemical reactions but also open avenues for creating materials with novel properties (K. Hashimoto & H. Sumitomo, 1984).

Crystal Structure Analysis

• Detailed crystal structure analyses have elucidated the molecular configuration of derivatives, providing insights into the three-dimensional arrangements that underpin the compound’s reactivity and interactions. Such information is crucial for the design of compounds with desired biological or physical properties (Chao Wu et al., 2015).

Antimicrobial Activity Studies

• Research into the antimicrobial properties of derivatives has uncovered potential for developing new antifungal and antibacterial agents. These studies not only showcase the compound's relevance in medicinal chemistry but also contribute to the ongoing search for novel treatments for infectious diseases (S. Castellano et al., 2003).